![molecular formula C9H13NO B1266046 4-Amino-2,3,6-trimethylphenol CAS No. 17959-06-7](/img/structure/B1266046.png)
4-Amino-2,3,6-trimethylphenol
Overview
Description
Synthesis Analysis
The synthesis of related aromatic poly(amide-imide)s demonstrates the intricate processes involved in creating compounds with 4-amino-2,3,6-trimethylphenol-like structures. Banihashemi and Behniafar (2003) detailed the synthesis of novel aromatic poly(amide-imide)s derived from compounds with structures reminiscent of this compound, showcasing the complexity and potential of such synthetic processes (Banihashemi & Behniafar, 2003).
Molecular Structure Analysis
Structural elucidation is pivotal in understanding the functional capabilities of a compound like this compound. The research by Liang et al. (2009) on the crystal structure of related compounds provides insights into the molecular arrangement and potential interactions, highlighting the importance of molecular structure in determining the compound's properties and reactivity (Liang et al., 2009).
Chemical Reactions and Properties
Chemical reactions involving this compound and its derivatives are fundamental in exploring its reactivity and potential applications. Rafique et al. (2022) synthesized and characterized 4-aminophenol derivatives, exploring their antimicrobial and antidiabetic activities, which indirectly suggest the chemical reactivity and potential biological relevance of this compound (Rafique et al., 2022).
Physical Properties Analysis
The physical properties of this compound derivatives, including solubility, thermal stability, and molecular weight, are crucial for their application in material science and chemistry. For instance, the synthesis and properties of new poly(amide-imide)s based on similar structural motifs indicate the significance of these physical properties in determining the usability of these compounds in various applications (Faghihi et al., 2011).
Chemical Properties Analysis
Understanding the chemical properties, such as reactivity with different chemical agents and stability under various conditions, is key to exploiting the full potential of this compound. The work by Gerhards et al. (2005) on the structures and rearrangement reactions of related compounds highlights the complex interplay between molecular structure and chemical reactivity, which is central to the chemical properties analysis of such compounds (Gerhards et al., 2005).
Scientific Research Applications
Trimethyl Lock Applications
The concept of the trimethyl lock, related to 4-Amino-2,3,6-trimethylphenol, is utilized in chemistry, biology, and pharmacology for the controlled release of molecules. This mechanism, involving steric interactions between methyl groups, is used for rapid lactonization in various compounds, including small-molecule drugs and peptides (Levine & Raines, 2012).
Geochemical Implications
2,3,6-Trimethylphenol's reactions on activated carbon have been studied, showing its role in methane formation in sediments. This suggests its importance in the geochemical formation of natural gas and crude oil, indicating its significance in understanding hydrocarbon distributions in petroleum basins (Alexander, Berwick, & Pierce, 2011).
Analytical Chemistry Applications
In analytical chemistry, 2,4,6-Trimethylphenol has been assessed as an internal standard for the separation of lipophilic metabolites, showcasing its utility in complex chromatographic techniques (Babay et al., 2007).
Catalysis and Chemical Synthesis
The oxidation of 2,3,6-Trimethylphenol to produce Vitamin E precursors has been extensively studied. Optimal conditions and catalysts for achieving high selectivity and substrate conversion in this process are crucial for efficient Vitamin E synthesis (Kholdeeva et al., 2009).
Biomedical Research
In biomedical research, derivatives of 4-Aminophenol, structurally related to this compound, have been synthesized and evaluated for their antimicrobial and antidiabetic activities. These compounds show potential as broad-spectrum antimicrobial agents and as candidates for treating diabetes (Rafique et al., 2022).
Environmental Chemistry
Research on the effects of ionic liquids on the oxidation of 2,3,6-Trimethylphenol highlights its role in environmental chemistry. This study sheds light on alternative ways for the industrial synthesis of certain chemicals, emphasizing the importance of environmentally friendly methods (Wang et al., 2009).
Nanotechnology and Material Science
In the field of nanotechnology and material science, this compound derivatives are explored for their potential in the development of novel sulfonated thin-film composite nanofiltration membranes. These membranes show improved water flux and are promising for dye solution treatment (Liu et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-Amino-2,3,6-trimethylphenol is the oxidation process, specifically the aerobic oxidation . This compound interacts with catalysts, such as homogenized copper catalysts, to facilitate the oxidation process .
Mode of Action
This compound undergoes an oxidation process, which is facilitated by catalysts. The compound interacts with these catalysts, leading to changes in its structure and properties . The oxidation of this compound can produce both 2,3,5-trimethyl-1,4-benzoquinone (TMQ) and 2,3,5-trimethyl-1,4-hydroquinone (TMHQ), which are important intermediates of vitamin E .
Biochemical Pathways
The oxidation of this compound leads to the production of TMQ and TMHQ, which are key intermediates in the synthesis of vitamin E . These intermediates play a crucial role in various biochemical pathways, particularly those related to the synthesis of vitamin E .
Result of Action
The oxidation of this compound results in the production of TMQ and TMHQ . These compounds are important intermediates in the synthesis of vitamin E, a vital nutrient that has antioxidant properties and plays a crucial role in various biological processes .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the presence of oxygen is necessary for the aerobic oxidation process . Additionally, the use of catalysts can enhance the efficiency of the oxidation process .
Biochemical Analysis
Biochemical Properties
4-Amino-2,3,6-trimethylphenol plays a significant role in biochemical reactions due to its interaction with various enzymes, proteins, and other biomolecules. It is known to interact with enzymes involved in oxidative stress responses and metabolic pathways . The nature of these interactions often involves the formation of hydrogen bonds and hydrophobic interactions, which can influence the activity of the enzymes and proteins it interacts with.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound has been shown to influence cell signaling pathways, gene expression, and cellular metabolism . For instance, it can modulate the activity of transcription factors, leading to changes in gene expression profiles. Additionally, this compound can affect cellular metabolism by altering the activity of key metabolic enzymes, thereby impacting the overall metabolic flux within the cell.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules . It can act as an enzyme inhibitor or activator, depending on the context of the biochemical reaction. The compound’s ability to form stable complexes with enzymes and other proteins is crucial for its function. These interactions can lead to changes in enzyme activity, protein conformation, and ultimately, gene expression.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors that influence its long-term effects on cellular function . Studies have shown that this compound can remain stable under specific conditions, but it may degrade over time, leading to a decrease in its efficacy. Long-term exposure to this compound can result in adaptive cellular responses, which may alter its initial effects.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . At lower doses, the compound may exhibit beneficial effects, such as enhanced metabolic activity and improved cellular function. At higher doses, it can lead to toxic or adverse effects, including oxidative stress and cellular damage. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors . It can influence metabolic flux and metabolite levels by modulating the activity of key enzymes in these pathways. The compound’s role in oxidative stress responses and energy metabolism is particularly noteworthy, as it can impact the overall metabolic balance within the cell.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the localization and accumulation of the compound in different cellular compartments. The compound’s ability to bind to transporters and proteins is crucial for its effective distribution and function within the cell.
Subcellular Localization
This compound exhibits specific subcellular localization patterns, which can influence its activity and function . Targeting signals and post-translational modifications play a role in directing the compound to specific compartments or organelles within the cell. The localization of this compound is essential for its interaction with target biomolecules and its overall biochemical activity.
properties
IUPAC Name |
4-amino-2,3,6-trimethylphenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-5-4-8(10)6(2)7(3)9(5)11/h4,11H,10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZIFWVTUTMBIOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1O)C)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20939242 | |
Record name | 4-Amino-2,3,6-trimethylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20939242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17959-06-7 | |
Record name | 4-Amino-2,3,6-trimethylphenol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017959067 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phenol,3,6-trimethyl- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=157348 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Amino-2,3,6-trimethylphenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20939242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Amino-2,3,6-trimethylphenol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D36C35R7BF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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